Cas no 53515-21-2 (3-bromo-4-oxo-4-(thiophen-2-yl)butanoic acid)

• Product Name: 3-bromo-4-oxo-4-(thiophen-2-yl)butanoic acid
• CAS No: 53515-21-2
• MF: C₈H₇BrO₃S
• MW: 263.108380556107
• CID: 869758
• PubChem ID: 2769972
• Update Time: 2026-04-29

3-bromo-4-oxo-4-(thiophen-2-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-BROMO-4-OXO-4-THIEN-2-YLBUTANOIC ACID
• 3-bromo-4-oxo-4-thiophen-2-ylbutanoic acid
• 3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid
• 3-bromo-4-oxo-4-(thiophen-2-yl)butanoic acid

• Inchi： InChI=1S/C8H7BrO3S/c9-5(4-7(10)11)8(12)6-2-1-3-13-6/h1-3,5H,4H2,(H,10,11)
• InChI Key： OAJPFDGCBARLHL-UHFFFAOYSA-N
• SMILES： C1=CSC(=C1)C(=O)C(CC(=O)O)Br

Computed Properties

• Exact Mass: 260.92208
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4

Experimental Properties

• PSA: 57.2